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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrothiophene

CAS No.: 6286-32-4

Cat. No.: B189638 Get Quote

Executive Summary: The "Hidden" Energetic Hazard
2-Chloro-3,5-dinitrothiophene (CDNT) is not merely a toxic intermediate; it is a polynitro-

heterocycle.[1] In the field, we treat this class of compounds as energetic materials first and

toxic irritants second.

While often used as a high-reactivity electrophile for SNAr reactions (e.g., synthesis of azo

dyes or pharmaceutical heterocycles), its disposal requires strict adherence to protocols

designed for shock-sensitive and thermally unstable materials. Do not treat this as standard

organic waste.

Core Safety Directive

STOP & VERIFY: Before handling waste, ensure CDNT is never mixed with strong bases

(NaOH, KOH), reducing agents (hydrides), or oxidizers. The combination of a nitro-aromatic ring

and a good leaving group (Cl) makes this compound susceptible to rapid, exothermic

decomposition.
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Chemical Profile & Hazard Identification
The following data characterizes the specific risks associated with CDNT disposal.

Property Value / Description Operational Implication

CAS Number 42518-98-9 (Isomer specific)
Use for waste manifesting.[1]

[2]

Molecular Formula C₄HClN₂O₄S
High Oxygen Balance

(potential for self-oxidation).[1]

Physical State Yellow Crystalline Solid
Dust explosion hazard if

ground dry.[1]

Reactivity High (SNAr)

Reacts violently with

nucleophiles (amines,

hydroxides).[1]

Stability Thermally Unstable
Avoid rotary evaporation to

dryness at >50°C.

GHS Hazards
Skin Sens. 1, Skin Corr.[1] 1B,

Expl.

Sensitizer: Double-glove

(Nitrile/Neoprene).[1]

Critical Risk Assessment: The "Why" Behind the
Protocol
To dispose of CDNT safely, you must understand the mechanism of its instability.

A. The Meisenheimer Trap (Incompatibility)
Researchers often attempt to "neutralize" acidic halides with base. Do not do this with CDNT.

Mechanism: Adding strong base (OH⁻) to CDNT attacks the ring (SNAr), forming a

Meisenheimer complex.

Result: This complex is often less stable than the parent compound. In polynitro systems,

this can lead to ring opening and runaway exothermic decomposition (Janovsky reaction

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


variants).

Rule: Keep waste streams acidic or neutral. Never add to "Basic Organic Waste."

B. Shock Sensitivity
Polynitro-thiophenes possess significant strain energy. While CDNT is more stable than picric

acid, crystallized residues in ground-glass joints can detonate via friction.

Rule: Never let CDNT solutions dry out in the threads of screw-cap vials or ground-glass

joints.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Bulk)
Do not dissolve in solvent for the sole purpose of disposal unless directed by EHS.

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if possible

to prevent friction initiation during transport.

Dampening (Optional but Recommended): If the solid is old or desiccated, add 10-20%

water or mineral oil to desensitize it.

Labeling:

Primary: "Hazardous Waste - Toxic / Corrosive"[1]

Secondary Warning: "HIGH ENERGY / POTENTIAL SHOCK SENSITIVE"

RCRA Coding: Likely D003 (Reactive) depending on dryness; potentially D001 (Ignitable

solid). Consult local EHS for P-list applicability (though usually not P-listed, it mimics P-listed

nitro-aromatics).[1]

Scenario B: Disposal of Mother Liquors (Reaction
Mixtures)

Segregation: Dedicate a specific waste bottle for "Nitrated Organics."
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Solvent Compatibility: Ensure the carrier solvent is compatible with incineration (e.g., DCM,

Acetone, Ethyl Acetate). Avoid ethers (peroxide risk + nitro compound = high hazard).

pH Check: Verify the solution is Neutral or slightly Acidic.

Transfer: Pour into the waste container using a plastic funnel (no metal).

Scenario C: Glassware Decontamination (The "Rinse"
Protocol)
Do not put contaminated glassware directly into a base bath.

Solvent Rinse: Rinse the flask 3x with Acetone. Collect these rinses into the "Nitrated

Organics" liquid waste.

The "Quench" (Only for Trace Residue):

Prepare a dilute solution of aqueous Sodium Bisulfite (mild reducing agent) or dilute

Ethanolamine.

Slowly rinse the flask. This chemically degrades trace electrophiles without the violent heat

of strong caustic.

Final Wash: Wash with soap and water as normal.[3]

Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for CDNT waste streams to ensure

segregation from incompatible agents.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cameochemicals.noaa.gov/report?key=CH19991
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CDNT Waste Identified

Determine Physical State

Solid / Crystalline Liquid / Mother Liquor Contaminated Glassware

Is it dry/crusty? Check pH ACTION: Triple Rinse 
with Acetone

ACTION: Dampen with 
10% Water or Mineral Oil

Yes

Pack in HDPE Jar
Label: 'Energetic/Toxic'

No

Acidic/Neutral

Basic (pH > 8)

Segregate: 'Nitrated Organics'
NO OXIDIZERS

ACTION: Carefully neutralize 
with dilute acid (Ice Bath)

STOP: Do NOT use 
Base Bath yet

Normal Wash

Residue Removed

Click to download full resolution via product page

Figure 1: Operational decision tree for 2-Chloro-3,5-dinitrothiophene disposal.[1] Note the

critical prohibition of basic waste streams.

Emergency Response: Spills
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If a solid spill occurs outside the fume hood:

Evacuate: Clear the immediate area (15 ft radius).

PPE: Don Nitrile gloves (double layer), safety goggles, and a lab coat.

No Brushing: Do not use a dry brush (friction risk).

Wet Method: Cover the spill with wet paper towels (water or mineral oil) to desensitize the

crystals.

Scoop: Gently scoop the wet mass into a plastic waste container.

Decontaminate: Wash the surface with a dilute soap solution.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 7299, 2-Chlorothiophene (and derivatives). Retrieved from [Link]

U.S. Environmental Protection Agency. (2025). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

University of Illinois Division of Research Safety. (2025). Potentially Explosive Chemicals:

Nitro Compounds.[3][4] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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